Cas no 1871705-23-5 (1-Ethyl-N-methyl-1H-pyrazole-3-sulfonamide)

• Product Name: 1-Ethyl-N-methyl-1H-pyrazole-3-sulfonamide
• CAS No: 1871705-23-5
• MF: C₆H₁₁N₃O₂S
• MW: 189.235439538956
• CID: 5782231
• PubChem ID: 130548907
• Update Time: 2023-12-26

1-Ethyl-N-methyl-1H-pyrazole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-N-methyl-1H-pyrazole-3-sulfonamide
• EN300-1453370
• 1871705-23-5
• 1H-Pyrazole-3-sulfonamide, 1-ethyl-N-methyl-

• Inchi： 1S/C6H11N3O2S/c1-3-9-5-4-6(8-9)12(10,11)7-2/h4-5,7H,3H2,1-2H3
• InChI Key： LXUHTOWHDZSUDK-UHFFFAOYSA-N
• SMILES： S(C1C=CN(CC)N=1)(NC)(=O)=O

Computed Properties

• Exact Mass: 189.05719778g/mol
• Monoisotopic Mass: 189.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 333.8±34.0 °C(Predicted)
• pka: 11.15±0.50(Predicted)